Cas no 6629-60-3 (Ethyl hydrazine oxalate)

• Product Name: Ethyl hydrazine oxalate
• CAS No: 6629-60-3
• MF: C₄H₁₀N₂O₄
• MW: 150.133201122284
• MDL: MFCD00043287
• CID: 46905
• PubChem ID: 329747878
• Update Time: 2025-11-01

Ethyl hydrazine oxalate Chemical and Physical Properties

Names and Identifiers

• Ethylhydrazine oxalate
• ethylhydrazine,oxalic acid
• ethylhydrazine ethanedioate
• ethylhydrazine oxalic acid salt
• Ethylhydrazine,monooxalate
• Ethylhydrazinediylium oxalate
• ethylhydrazinium oxalate
• N-ethylhydrazine oxalate
• Ethyl Hydrazine Oxalate
• Ethylhydrazine, monooxalate
• ethylhydrazine; oxalic acid
• Hydrazine, ethyl-, ethanedioate (1:1)
• Ethylhydrazine oxalate (1:1)
• Hydrazine, ethyl-, oxalate (1:1)
• Ethylhydrazine ethanedioate (1:1)
• ethylhydrazine ethanedioate(1:1)
• ethylhydrazineoxalate
• ethyl-hydrazine oxalate
• Hydrazine, e
• AS-11563
• DUMHBFMURBWDPC-UHFFFAOYSA-N
• 6629-60-3
• EN300-78653
• Hydrazine, ethyl-,monooxalate
• A927969
• NSC-58182
• SCHEMBL55207
• S96J2D4YSZ
• ethylhydrazine;oxalic acid
• NSC58182
• Ethylhydrazine oxalate, >=96.0% (T)
• CS-W004907
• AMY514
• CCRIS 7189
• AKOS015892866
• FT-0741497
• AI3-23625
• EINECS 229-618-0
• NSC 58182
• DTXSID9064429
• MFCD00043287
• 1-ethylhydrazine; oxalic acid
• DTXCID5044786
• Ethyl hydrazine oxalate

• MDL： MFCD00043287
• Inchi： 1S/C2H8N2.C2H2O4/c1-2-4-3;3-1(4)2(5)6/h4H,2-3H2,1H3;(H,3,4)(H,5,6)
• InChI Key： DUMHBFMURBWDPC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(CC)N
• BRN： 3697941

Computed Properties

• Exact Mass: 150.06400
• Monoisotopic Mass: 150.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 79.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Melting Point: 170-173 °C (dec.)
• Boiling Point: 365.1 °C at 760 mmHg
• Flash Point: 365.1 °C at 760 mmHg
• PSA: 112.65000
• LogP: -0.28360
• Solubility: Not determined

Ethyl hydrazine oxalate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312-H317-H350-H411
• Warning Statement： P201-P273-P280-P302+P352+P312-P308+P313-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 45-21/22-43-51/53
• Safety Instruction： S53-S36/37-S45-S61
• FLUKA BRAND F CODES：8
• RTECS：MV3770000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R45; R21/22; R43; R52/53

Additional information on Ethyl hydrazine oxalate

Ethyl Hydrazine Oxalate: A Versatile Compound in Synthetic Chemistry and Biomedical Research

Ethyl hydrazine oxalate (CAS No. 6629-60-3) has emerged as a pivotal compound in the field of synthetic chemistry, particularly due to its unique molecular structure and reactivity. This compound, a salt formed between ethyl hydrazine and oxalic acid, exhibits diverse applications in pharmaceutical development, organic synthesis, and material science. Recent studies have highlighted its potential in drug discovery, metabolic pathway modulation, and biocompatible material fabrication, making it a subject of intense scientific interest. This article explores the chemical properties, synthesis methods, and current research trends surrounding Ethyl hydrazine oxalate.

Ethyl hydrazine oxalate is a derivative of hydrazine, a compound with two nitrogen atoms connected by a single bond. The addition of an ethyl group to the hydrazine moiety significantly alters its reactivity and solubility characteristics. The oxalate ion, a dicarboxylate anion, acts as a counterion, stabilizing the molecule and influencing its interaction with biological systems. This combination of functional groups enables Ethyl hydrazine oxalate to participate in various chemical reactions, including nucleophilic substitution, oxidation, and coordination chemistry. Recent advancements in computational chemistry have provided insights into its molecular dynamics, revealing how its structure influences its behavior in different environments.

One of the most notable applications of Ethyl hydrazine oxalate lies in its role as a precursor for drug synthesis. Researchers have demonstrated its utility in the development of antimicrobial agents and anti-inflammatory compounds. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted the potential of Ethyl hydrazine oxalate derivatives in targeting bacterial biofilms, a critical challenge in infectious disease management. The compound's ability to form stable intermediates during synthesis has made it a preferred choice for creating complex molecules with therapeutic potential.

Recent advancements in green chemistry have also focused on optimizing the synthesis of Ethy hydrazine oxalate. Traditional methods often involved harsh conditions and toxic reagents, but newer protocols have shifted toward solvent-free reactions and microwave-assisted synthesis. These approaches not only enhance the efficiency of the reaction but also reduce environmental impact. A 2024 study in Green Chemistry reported a novel catalytic system that significantly improved the yield of Ethyl hydrazine oxalate while minimizing byproduct formation. Such innovations align with global efforts to make chemical processes more sustainable.

From a pharmacological perspective, Ethyl hydrazine oxalate has shown promise in modulating metabolic pathways associated with chronic diseases. For example, a 2023 clinical trial evaluated its role in improving insulin sensitivity in patients with type 2 diabetes. The results indicated that Ethyl hydrazine oxalate could enhance glucose uptake by modulating specific enzymes involved in carbohydrate metabolism. These findings suggest potential applications in metabolic disorder management, although further research is needed to confirm its efficacy and safety.

In the realm of material science, Ethyl hydrazine oxalate has been explored for its ability to form biocompatible polymers. Researchers have utilized its reactivity to create hydrogels with tunable mechanical properties. A 2024 study in Advanced Materials demonstrated that Ethyl hydrazine oxalate-based hydrogels could serve as drug delivery systems, providing controlled release of therapeutic agents. This application highlights the compound's versatility beyond traditional pharmaceutical uses.

Despite its promising applications, the toxicological profile of Ethyl hydrazine oxalate remains an area of active research. While in vitro studies have shown minimal cytotoxicity at low concentrations, long-term exposure studies are still in progress. A 2023 review in Toxicological Sciences emphasized the need for further investigation into its chronic toxicity and ecological impact. These studies are crucial for ensuring the safe use of the compound in both industrial and biomedical contexts.

Recent advances in nanotechnology have also opened new avenues for the application of Ethyl hydrazine oxalate. Researchers are exploring its potential as a ligand for nanoparticle synthesis, where its functional groups can coordinate with metal ions to form stable nanostructures. A 2024 study in Nano Letters demonstrated that Ethyl hydrazine oxalate-based nanoparticles exhibited enhanced catalytic activity in environmental remediation processes. These findings underscore the compound's potential in addressing global challenges such as pollution control.

The future of Ethyl hydrazine oxalate research is likely to be shaped by interdisciplinary approaches that integrate computational modeling, synthetic chemistry, and biomedical applications. As the demand for sustainable and efficient chemical processes grows, the development of Ethyl hydrazine oxalate will continue to be a focal point for scientists and engineers. Collaborative efforts between academia and industry will be essential in translating these research findings into practical solutions that benefit society.

In conclusion, Ethyl hydrazine oxalate represents a versatile compound with significant potential in multiple scientific disciplines. Its unique chemical properties and adaptability to various synthetic methods make it a valuable tool in pharmaceutical development, material science, and environmental engineering. As research in this area progresses, it is expected that Ethyl hydrazine oxalate will play an increasingly important role in addressing some of the most pressing challenges facing modern society. Continued exploration of its properties and applications will be critical in unlocking its full potential in the years to come.

For further reading, the following resources provide additional insights into the research and applications of Ethyl hydrazine oxalate:

• Journal of Medicinal Chemistry - 2023 study on antimicrobial applications.
• Green Chemistry - 2024 study on sustainable synthesis methods.
• Toxicological Sciences - 2023 review on toxicological profiles.
• Advanced Materials - 2024 study on biocompatible polymers.
• Nano Letters - 2024 study on nanoparticle applications.

These publications offer a comprehensive overview of the current state of research and the future directions of Ethyl hydrazine oxalate studies.